Lappaconitine-type diterpenoid alkaloids are a class of natural products isolated from various species of plants, particularly within the genus Aconitum. These compounds exhibit significant pharmacological activities and are widely recognized for their potent analgesic and local anesthetic properties. Structurally, they consist of a diterpene core with a nitrogen-containing heterocyclic ring system, often featuring a quinoline or isoquinoline skeleton. Due to their complex structures and functional groups, these alkaloids can interact with multiple targets in the body, including ion channels, enzymes, and receptors. Consequently, research on lappaconitine-type diterpenoid alkaloids has garnered considerable interest for developing new therapeutic agents, particularly in pain management. However, due to their toxicity, thorough investigation into their mechanism of action and safe dosage ranges is essential before clinical applications can be considered.